molecular formula C11H7N3O3 B8274322 2-(Methoxy(3-nitrophenyl)methylene)malononitrile

2-(Methoxy(3-nitrophenyl)methylene)malononitrile

Cat. No.: B8274322
M. Wt: 229.19 g/mol
InChI Key: OFAKSXMLDBXERB-UHFFFAOYSA-N
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Description

2-(Methoxy(3-nitrophenyl)methylene)malononitrile is a useful research compound. Its molecular formula is C11H7N3O3 and its molecular weight is 229.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7N3O3

Molecular Weight

229.19 g/mol

IUPAC Name

2-[methoxy-(3-nitrophenyl)methylidene]propanedinitrile

InChI

InChI=1S/C11H7N3O3/c1-17-11(9(6-12)7-13)8-3-2-4-10(5-8)14(15)16/h2-5H,1H3

InChI Key

OFAKSXMLDBXERB-UHFFFAOYSA-N

Canonical SMILES

COC(=C(C#N)C#N)C1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-nitrobenzoylchloride (25 g, 134 mmol), malononitrile (9.74 g, 147 mmol) and THF (140 mL) was cooled to 0° C. DIPEA (59 mL, 335 mmol) was added dropwise and the reaction was allowed to warm to room temperature and proceed for 2 hours. Afterwards, dimethylsulfate (38 mL, 399 mmol) was added and the temperature was raised to 70° C. for 4 hours. Next, the reaction mixture was brought to room temperature and allowed to proceed for an additional 12 hours. EtOAc (200 mL) was added to the reaction mixture in addition to brine (200 mL). The organic and aqueous layers were separated and the aqueous layer was extracted with EtOAc (4×25 mL). The combined organic layers were dried with MgSO4 and concentrated in vacuo. The material was purified over a silica column using chloroform:hexane (90:10) initially and eluted with pure chloroform. After concentrating the fractions containing the product, a yellow oil was triturated with diethyl ether to yield a solid (11.3 g, 37% yield): 1H NMR (400 MHz, DMSO) δ 8.63 (s, 1H), 8.51 (d, J=7.7, 1H), 8.16 (d, J=7.7, 1H), 7.94 (t, J=7.8, 1H), 3.93 (s, 3H); 13C NMR (100 MHz, DMSO) δ 183.66, 147.82, 135.23, 131.00, 129.55, 127.15, 124.08, 113.31, 111.87, 66.71, 61.87; [M+H]− calculated for C11H7N3O3 228.0, found 214.10 (product appears to hydrolyze during LC/MS analysis).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
9.74 g
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reactant
Reaction Step One
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Quantity
140 mL
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solvent
Reaction Step One
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Quantity
59 mL
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reactant
Reaction Step Two
Quantity
38 mL
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reactant
Reaction Step Three
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brine
Quantity
200 mL
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solvent
Reaction Step Four
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Quantity
200 mL
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solvent
Reaction Step Four
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Yield
37%

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